2-(2-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)quinoline-4-carboxamide

• Molecular Formula: C19H13ClN4OS
• Molecular Weight: 380.9 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)quinoline-4-carboxamide
• InChI: InChI=1S/C19H13ClN4OS/c1-11-23-24-19(26-11)22-18(25)14-10-17(13-7-2-4-8-15(13)20)21-16-9-5-3-6-12(14)16/h2-10H,1H3,(H,22,24,25)
• InChI Key: FLVVAFRFNBLKHY-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4Cl

Description

2-(2-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)quinoline-4-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as CTQ and has been extensively studied for its potential therapeutic applications in different diseases.

Mechanism of Action

The mechanism of action of CTQ is not fully understood. However, it has been suggested that CTQ exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins in the body. CTQ has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are enzymes involved in the inflammatory response. CTQ has also been shown to inhibit the aggregation of beta-amyloid protein, which is implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
CTQ has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). CTQ has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue remodeling. Additionally, CTQ has been shown to increase the expression of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase.

Advantages and Limitations for Lab Experiments

CTQ has several advantages and limitations for lab experiments. One advantage is that it exhibits a broad range of therapeutic activities, making it a potential candidate for the treatment of various diseases. CTQ is also relatively easy to synthesize, which makes it readily available for research purposes. However, one limitation of CTQ is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research of CTQ. One direction is to further elucidate its mechanism of action, which will help to optimize its therapeutic potential. Another direction is to explore its potential applications in the treatment of other diseases, such as cancer and neurodegenerative diseases. Additionally, future research could focus on the development of novel derivatives of CTQ with improved therapeutic properties.

Synthesis Methods

The synthesis of CTQ involves the reaction of 2-chlorobenzoic acid with thionyl chloride to form 2-chlorobenzoyl chloride. The resulting compound is then reacted with 5-methyl-1,3,4-thiadiazol-2-amine to form 2-(2-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide. This intermediate is then reacted with 4-chloroquinoline-6-carboxylic acid to form 2-(2-chlorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)quinoline-4-carboxamide.

Scientific Research Applications

CTQ has been extensively studied for its potential applications in different areas of scientific research. It has been shown to exhibit anti-tumor, anti-inflammatory, and anti-microbial activities. CTQ has also been studied for its potential applications in the treatment of Alzheimer's disease and Parkinson's disease.